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The table below summarizes the key parameters for Bimosiamose inhalation as established in human clinical

trials. These can serve as a reference for configuring laboratory equipment.

Parameter Specifications from Clinical Trials

| Nebulizer Type | • Pari LC Star [1] • Akita2 Apixneb (breath-actuated) [2] [3] | | Administration Volume

| 4 ml of drug solution [1] | | Inhalation Duration | Approximately 15 minutes [1] | | Formulation | Aqueous

solution of Bimosiamose disodium, diluted with 0.9% sodium chloride [1] | | Typical Dosage | 10 mg to 70

mg, administered twice daily (bid) [4] [1] [2] |

Experimental Protocol Overview

Here is a generalized workflow for patient inhalation administration based on the clinical trial methodology,

which may inform your experimental setup.
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Start Protocol

Solution Preparation
- Dissolve Bimosiamose disodium

- Dilute with 0.9% NaCl to 4ml

Nebulizer Setup
- Load 4ml solution

- Use Pari LC Star or Akita2

Administration
- Instruct patient to inhale over 15 min

Post-Inhalation Monitoring
- Check FEV1 if required
- Record adverse events

End Protocol

Click to download full resolution via product page

Frequently Asked Questions

Here are answers to common technical questions based on the clinical data.

Q1: What is the safety profile of inhaled Bimosiamose?

A: Clinical trials indicate that inhalation of Bimosiamose disodium is well-tolerated. In Phase I

studies with healthy males, single and multiple inhalations of doses up to 70 mg twice daily did not
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cause severe adverse events. Most reported adverse events were mild [1].

Q2: Has inhaled Bimosiamose shown efficacy in human studies?

A: Yes. In a proof-of-concept study involving mild asthmatics, inhalation of 70 mg of Bimosiamose
significantly attenuated the late asthmatic reaction following an allergen challenge by 50.2%

compared to placebo [4] [5]. Another study in COPD patients showed that 10 mg inhaled twice daily
for 28 days reduced key inflammatory markers like interleukin-8 in the airways [2].

Q3: What is the systemic bioavailability of Bimosiamose after inhalation?

A: The systemic bioavailability after inhalation is low. Bimosiamose was only detected in plasma at
doses ≥50 mg given twice daily or 105 mg as a single dose, with a maximum reported plasma

concentration of 64 ng/ml [1].

Technical Support Guidance

The search results provide a clear foundation for clinical administration but lack granular troubleshooting for

laboratory experiments. Here are some suggestions to optimize your technique:

Refine Your Search: For detailed experimental protocols, consider searching for the "Pari LC Star"
or "Akita2 Apixneb" manufacturer manuals and technical datasheets, which often contain
comprehensive operational and troubleshooting sections.

Consult Foundational Literature: The methodologies in the cited clinical trial publications [4] [1] [2]
can be used as a technical blueprint for replicating the inhalation process in a research context.

Explore Broader Context: Bimosiamose is a pan-selectin antagonist that inhibits E-, P-, and L-
selectin. This mechanism of action is the basis for its investigation in allergic asthma, COPD, and

other inflammatory conditions [6] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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